Cas no 60404-19-5 (2,3-Dibromo-5-chlorothiophene)

• Product Name: 2,3-Dibromo-5-chlorothiophene
• CAS No: 60404-19-5
• MF: C₄HBr₂ClS
• MW: 276.376737356186
• CID: 2121601
• PubChem ID: 13011176
• Update Time: 2024-03-01

2,3-Dibromo-5-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-chlorothiophene
• NTHDOFJWIFEXBB-UHFFFAOYSA-N
• Thiophene, 2,3-dibromo-5-chloro-
• KM0403
• 2,3-Dibromo-5-chlorothiophene

• Inchi： 1S/C4HBr2ClS/c5-2-1-3(7)8-4(2)6/h1H
• InChI Key： NTHDOFJWIFEXBB-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)Cl)Br

Computed Properties

• Exact Mass: 275.78337g/mol
• Monoisotopic Mass: 273.78542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 4.3

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 243.8±35.0 °C at 760 mmHg
• Flash Point: 101.3±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3-Dibromo-5-chlorothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes